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Compound of Interest

Compound Name: N-Propylaniline

Cat. No.: B1293793

This guide provides immediate and essential safety protocols, logistical information, and
operational and disposal plans for the handling of N-Propylaniline. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazards and Safety Precautions

N-Propylaniline is classified as a hazardous chemical.[1][2] Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][4]

Eye Damage/Irritation: Causes serious eye irritation.[1][2][4]

Organ Toxicity: May cause damage to organs through single or prolonged exposure.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][4]

Combustibility: It is a combustible liquid.[3]

It is crucial to handle N-Propylaniline in a well-ventilated area, preferably within a chemical
fume hood, to minimize exposure.[2][5] Eyewash stations and safety showers must be readily
accessible.[1][5]
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Physical and Chemical Properties

The following table summarizes the key quantitative data for N-Propylaniline.

Property Value

Molecular Formula CoH13N

Molecular Weight 135.21 g/mol [1][6]

Appearance Amber to Yellow to Green clear liquid[1][3]
Odor Odorless[1]

Boiling Point 220-226 °C (428-439 °F)[1][71[8]

Flash Point 91-103 °C (196-217 °F)[1][6][7]

Density 0.910 - 0.952 g/cm3[1][6][7]

Storage Temperature 2-8°C, protect from light[7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-Propylaniline to prevent contact
and inhalation.
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PPE Type Specification

Chemical safety goggles or a face shield
Eye/Face Protection conforming to OSHA's 29 CFR 1910.133 or
European Standard EN166.[1][2][5]

Chemically resistant gloves (e.g., nitrile,

neoprene) and a lab coat or other protective
Skin Protection clothing to prevent skin exposure.[1][2][5]

Gloves must be inspected before use and

disposed of properly after.[9]

If working outside a fume hood or if exposure
limits are exceeded, use a NIOSH/MSHA or
European Standard EN 149 approved respirator
Respiratory Protection with an organic vapor cartridge.[1][5] A
recommended filter type is for ammonia and

organic ammonia derivatives (Type K, Green).

[1]

Operational Plan: Step-by-Step Handling Procedure

e Ensure the work area is clean and uncluttered.

 Verify that a chemical fume hood is operational.

» Confirm the location and functionality of the nearest safety shower and eyewash station.
o Assemble all necessary materials and equipment before handling the chemical.

e Put on all required PPE as specified in the table above.

e Conduct all work with N-Propylaniline inside a certified chemical fume hood.[5]

» Avoid direct contact with skin, eyes, and clothing.[2][5]

e Do not breathe vapors or mists.[5]

» Use non-sparking tools to prevent ignition.[2]
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o Keep containers tightly closed when not in use.[2][5]

e Wash hands thoroughly after handling, even if gloves were worn.[1][2][5]

e Store in a cool, dry, and well-ventilated area.[2][5]

o Protect from direct sunlight as the substance can be light-sensitive.[1][5]

o Keep away from incompatible materials such as strong oxidizing agents and acids.[1][5]
e Store in a locked-up area accessible only to authorized personnel.[2]

Emergency and Disposal Plans

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][2][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing all contaminated clothing. Seek medical attention.[1][2][5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][2][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][2][5]

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[2][5]

o Absorb: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.[5]
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o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
closed container for disposal.[9]

» Decontaminate: Clean the spill area thoroughly with an appropriate solvent.
e Dispose: Dispose of the container as hazardous waste according to regulations.[5]

Dispose of N-Propylaniline and its container as hazardous waste.[5] This must be done in
accordance with all applicable federal, state, and local regulations.[5] Do not dispose of it into
the environment.[5] It is recommended to use a licensed disposal company.[9]

Visual Workflow Diagrams

The following diagrams illustrate key operational workflows for handling N-Propylaniline.
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Caption: Standard Operating Procedure for Handling N-Propylaniline.
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Caption: Emergency Response Workflow for an N-Propylaniline Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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